Cas no 24379-90-6 ((3alpha)-17-oxoandrost-5-en-3-yl sulfate)

• Product Name: (3alpha)-17-oxoandrost-5-en-3-yl sulfate
• CAS No: 24379-90-6
• MF: C₁₉H₂₈O₅S
• MW: 368.48762512207
• CID: 1417043
• Update Time: 2024-08-15

(3alpha)-17-oxoandrost-5-en-3-yl sulfate Chemical and Physical Properties

Names and Identifiers

• (3alpha)-17-oxoandrost-5-en-3-yl sulfate
• (3α)-17-oxoandrost-5-en-3-yl sulfate
• androst-5-en-17-one, 3-(sulfooxy)-, ion(1-), (3α)-
• LogP
• Androst-5-en-17-one, 3-(sulfooxy)-, (3α)- (9CI)

• Inchi： 1S/C19H28O5S/c1-18-9-7-13(24-25(21,22)23)11-12(18)3-4-14-15-5-6-17(20)19(15,2)10-8-16(14)18/h3,13-16H,4-11H2,1-2H3,(H,21,22,23)/t13-,14+,15+,16+,18+,19+/m1/s1
• InChI Key： CZWCKYRVOZZJNM-HKQXQEGQSA-N
• SMILES： [C@H]1(OS(O)(=O)=O)CC2[C@](C)(CC1)[C@]1([H])[C@]([H])([C@@]3([H])[C@@](CC1)(C)C(=O)CC3)CC=2

Computed Properties

• Exact Mass: 367.15801

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• PSA: 83.5
• pka: -3.51±0.18(Predicted)